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Clioquinol Solubility and Stock Solution Preparation

A key first step is preparing a concentrated stock solution. The table below summarizes clioquinol's

solubility in various solvents, which is critical for selecting an appropriate solvent for your experiments [1]

[2].

Solvent Solubility Notes and Considerations

DMSO 20 mg/mL [2] Most common solvent for in vitro studies; final culture

concentration should typically be <0.5% to avoid
cytotoxicity.

Methanol ~1.5 mg/mL [2] Suitable for stock solutions.

Ethanol ~1 mg/mL [2] Suitable for stock solutions.

Chloroform Soluble (specific
concentration not provided)

[1]

-

Water <0.1 g/100 mL at 20°C

(practically insoluble) [1]

Not suitable for direct dissolution.
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Detailed Protocol: Preparing a 100 mM Stock Solution in DMSO

This protocol will yield a standard, high-concentration stock solution suitable for most cell culture

applications.

Materials:

Clioquinol powder (e.g., ≥95% purity, from suppliers like Sigma-Aldrich Calbiochem [2])

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Analytical balance

1.5 mL or 2 mL amber microcentrifuge tubes (to protect from light)
Micropipettes and tips

Vortex mixer and sonication bath (optional)

Procedure:

Calculation: Calculate the mass of clioquinol needed. For a 100 mM stock in DMSO, the

molecular weight of clioquinol is 305.5 g/mol. To make 1 mL of solution, you would need: ( 0.1
\text{ mol/L} \times 0.001 \text{ L} \times 305.5 \text{ g/mol} = 30.55 \text{ mg} ).

Weighing: Accurately weigh 30.55 mg of clioquinol powder and transfer it to an amber
microcentrifuge tube.

Dissolution: Add 1 mL of DMSO to the tube. Cap the tube tightly and vortex vigorously for 1-2
minutes until the powder is fully dissolved. If any undissolved particles remain, brief sonication

in a water bath for 1-2 minutes can help.
Aliquoting and Storage: Aliquot the stock solution into smaller volumes (e.g., 20-50 µL) to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light [2]. Under
these conditions, stock solutions are typically stable for up to 3 months [2].

Experimental Workflow for Antifungal Activity Assay

The following workflow, based on a published study, outlines the steps for testing clioquinol's effects on

Candida albicans, including its ability to inhibit morphogenesis and biofilm formation [3].
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Fungal Culture Preparation

Parallel Experimental Assays
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Detailed Protocols for Key Assays

1. Determination of Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC) [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s523982?utm_src=pdf-body-img
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://www.smolecule.com/products/s523982?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Principle: This broth microdilution assay determines the lowest concentration that inhibits visible

growth (MIC) and kills the fungus (MFC).
Materials:

Candida albicans strain (e.g., SC5314)
RPMI 1640 medium

96-well flat-bottom microtiter plates
Clioquinol stock solution (e.g., 100 mM in DMSO)

Sterile DMSO (for vehicle control)
Procedure:

Prepare a 0.5 McFarland standard suspension of C. albicans in RPMI 1640 medium.
Serially dilute the clioquinol stock solution in RPMI 1640 across the 96-well plate to achieve a

final concentration range (e.g., 0.125 to 64 µg/mL). Ensure the final concentration of DMSO is
the same in all wells (typically ≤1%).

Incubate the plate at 37°C for 24-48 hours.
The MIC is the lowest concentration with no visible turbidity.

To determine the MFC, take aliquots from wells with no visible growth and spot them onto fresh
agar plates. The MFC is the lowest concentration that results in fewer than 3 colonies (≥99.9%

kill rate) after incubation.

2. Hyphae Inhibition Assay [3]

Principle: This assay tests clioquinol's ability to suppress the yeast-to-hyphae transition, a key

virulence factor.
Materials:

Hyphae-inducing media (e.g., RPMI 1640, Spider medium, YPD with 10% FBS)
Culture plates or tubes

Microscope
Procedure:

Inoculate C. albicans into liquid hyphae-inducing media containing a concentration gradient of
clioquinol (e.g., 8 to 64 µg/mL).

Incubate at 37°C for 2-6 hours.
Observe under a microscope. Clioquinol inhibits hyphae formation in a concentration-
dependent manner. For example, 16 µg/mL may significantly reduce hyphae, while 32-64
µg/mL can inhibit >95% of formation [3].

3. Biofilm Formation Assay [3]

Principle: The XTT reduction assay quantitatively measures metabolic activity in biofilms.
Materials:

XTT (2,3-bis(2-methoxy-4-nitro-5-sulfo-phenyl)-2H-tetrazolium-5-carboxanilide) reagent
Menadione solution
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Microplate reader

Procedure:
Allow biofilms to form in the presence of clioquinol for 4-24 hours.

Add XTT/menadione solution and incubate in the dark.
Measure the colorimetric change (absorbance at 492 nm). Clioquinol shows concentration
and time-dependent anti-biofilm activity, with significant inhibition (>70%) observed at 16
µg/mL after 24 hours [3].

Key Research Findings and Mechanisms of Action

Clioquinol's activity in biological systems is multifaceted. The table below summarizes its key mechanisms

and relevant experimental data.

Mechanism of Action Experimental Findings & Relevance Key Quantitative Data

| Metal Ion Chelation / Ionophore [4] [2] [3] | Acts as a zinc/copper ionophore, redistributing metals into

cells. This disrupts fungal ion homeostasis and is key in cancer and neurodegenerative disease research. | •

MIC in C. albicans: 1 µg/mL [3]. • MFC in C. albicans: 3 µg/mL (fungicidal) [3]. | | Antifungal & Anti-

biofilm [5] [3] | Directly inhibits yeast-to-hyphae transition and biofilm formation in C. albicans, major

virulence factors. | • >70% biofilm inhibition at 16 µg/mL after 24h [3]. • >95% hyphae inhibition at 32-

64 µg/mL [3]. | | Anti-angiogenic (Cancer Research) [6] | In cancer studies, it binds VEGFR2, promoting

its degradation and inhibiting endothelial cell tube formation. | • IC₅₀ for HUVEC viability: ~5 µM [6]. •

Synergistic effect with AKT inhibitor MK-2206 [6]. | | Membrane Disruption [3] | At high concentrations,

it directly disrupts the fungal cell membrane; at low concentrations, it induces membrane depolarization. |

Effects are concentration-dependent [3]. |

Critical Notes for Researchers

Solubility & Solvent Control: Always confirm that your clioquinol is fully dissolved in culture media.
A vehicle control (DMSO at the same final concentration as your highest treatment dose) is

mandatory.
Stability: Clioquinol may degrade upon prolonged storage or exposure to light. Use amber vials,

prepare fresh aliquots regularly, and avoid repeated freeze-thaw cycles [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s523982?utm_src=pdf-body
https://www.smolecule.com/products/s523982?utm_src=pdf-body
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://www.smolecule.com/products/s523982?utm_src=pdf-body
https://www.sciencedirect.com/topics/immunology-and-microbiology/clioquinol
https://www.sigmaaldrich.com/SK/en/product/mm/233165
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC9965560/
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://link.springer.com/article/10.1007/s10456-024-09965-1
https://link.springer.com/article/10.1007/s10456-024-09965-1
https://link.springer.com/article/10.1007/s10456-024-09965-1
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-020-01850-3
https://www.smolecule.com/products/s523982?utm_src=pdf-body
https://www.smolecule.com/products/s523982?utm_src=pdf-body
https://www.sigmaaldrich.com/SK/en/product/mm/233165
https://www.smolecule.com/products/s523982?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Safety: Clioquinol is classified as toxic if ingested and can cause skin and eye irritation [1] [2].

Always consult the Safety Data Sheet (SDS) and use appropriate personal protective equipment
(PPE).

Historical Context: The association with subacute myelo-optic neuropathy (SMON) led to the
withdrawal of its oral formulation [7] [4]. However, this effect appears to be specific to certain historical

and dietary contexts (e.g., potential vitamin B12 deficiency) [4], and topical and research use is
considered safe with standard laboratory precautions.

I hope these detailed application notes and protocols assist in your research. If you are working on a specific

biological model, feel free to ask for further tailored information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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